Cas no 1100932-71-5 (4-Hydroxy-3-iodo-2(1H)-pyridinone)

• Product Name: 4-Hydroxy-3-iodo-2(1H)-pyridinone
• CAS No: 1100932-71-5
• MF: C₅H₄INO₂
• MW: 236.995233535767
• CID: 1080187
• PubChem ID: 54719033
• Update Time: 2025-06-14

4-Hydroxy-3-iodo-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-iodo-2(1H)-pyridinone
• 2,4-dihydroxy-3-iodopyridine
• 3-iodopyridine-2,4-diol
• 4-hydroxy-3-iodo-1H-pyridin-2-one
• 3-iodo-2,4-pyridinediol
• SCHEMBL1978487
• ZMZBTVNJAFUGHG-UHFFFAOYSA-N
• DB-295343
• AC-907/30003008
• 2-hydroxy-3-iodo-1H-pyridin-4-one
• 4-Hydroxy-3-iodopyridin-2(1H)-one
• 4-hydroxy-3-iodo-1,2-dihydropyridin-2-one
• 1100932-71-5

• Inchi： 1S/C5H4INO2/c6-4-3(8)1-2-7-5(4)9/h1-2H,(H2,7,8,9)
• InChI Key： ZMZBTVNJAFUGHG-UHFFFAOYSA-N
• SMILES： IC1C(NC=CC=1O)=O

Computed Properties

• Exact Mass: 236.92900
• Monoisotopic Mass: 236.92868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 53.35000
• LogP: 1.09740

Additional information on 4-Hydroxy-3-iodo-2(1H)-pyridinone

Comprehensive Overview of 4-Hydroxy-3-iodo-2(1H)-pyridinone (CAS No. 1100932-71-5)

4-Hydroxy-3-iodo-2(1H)-pyridinone, with the CAS number 1100932-71-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyridinone derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of both hydroxyl and iodine functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a chelating agent and its role in developing novel therapeutic agents.

In recent years, the demand for iodinated pyridinones like 4-Hydroxy-3-iodo-2(1H)-pyridinone has increased due to their relevance in drug discovery and biomedical imaging. The compound's unique structure allows it to interact with metal ions, making it a candidate for designing metal-based therapeutics. This property aligns with the growing interest in targeted cancer therapies and diagnostic agents, which are among the most searched topics in scientific databases and AI-driven research platforms.

The synthesis and characterization of CAS 1100932-71-5 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and stability of the compound, which is critical for its application in high-throughput screening and preclinical studies. The compound's solubility and reactivity profiles are also key factors that researchers evaluate to determine its suitability for specific experimental conditions.

One of the trending topics in the scientific community is the exploration of sustainable chemistry and green synthesis methods. 4-Hydroxy-3-iodo-2(1H)-pyridinone is no exception, as researchers are investigating eco-friendly approaches to its production. This aligns with the broader industry shift toward reducing environmental impact and minimizing waste, which resonates with both academic and industrial stakeholders.

Another area of interest is the compound's potential in antimicrobial research. With the rise of antibiotic resistance, scientists are actively searching for new compounds that can combat resistant strains. The structural features of 4-Hydroxy-3-iodo-2(1H)-pyridinone suggest it could be a promising candidate for developing next-generation antibiotics, a topic frequently queried in search engines and academic forums.

In summary, 4-Hydroxy-3-iodo-2(1H)-pyridinone (CAS 1100932-71-5) is a multifaceted compound with significant potential in various scientific domains. Its applications span from pharmaceutical development to material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about advanced chemical synthesis and therapeutic innovation.